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Compound of Interest

Compound Name: Methyl alpha-D-glucopyranoside

Cat. No.: B013700 Get Quote

Solubility Profile of Methyl α-D-glucopyranoside:
A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of methyl α-D-

glucopyranoside in water and various organic solvents. The information is compiled to assist

researchers, scientists, and professionals in drug development in their laboratory and

formulation work. This document presents quantitative solubility data, detailed experimental

protocols for solubility determination, and a visual representation of the experimental workflow.

Quantitative Solubility Data
The solubility of methyl α-D-glucopyranoside has been determined in several common

solvents. The following table summarizes the available quantitative data, providing a

comparative reference for solubility in aqueous and organic media.
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Solvent Temperature (°C) Solubility

Water 20 108 g / 100 mL[1][2]

Water 17 63% (w/w)[3]

Water Not Specified 50 mg/mL[4]

Methanol 20 5.2 g / 100 g[1][3]

80% Ethanol (in water) 17 7.3 g / 100 g[1][3]

90% Ethanol (in water) 17 1.6%[3]

Ether Not Specified Insoluble[1][5]

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of a solid compound, such

as methyl α-D-glucopyranoside, in a liquid solvent. This protocol is a synthesis of established

methods for solubility measurement.[6][7]

Objective: To determine the maximum amount of a solid solute that can dissolve in a given

amount of solvent at a specific temperature.

Materials and Equipment:

Methyl α-D-glucopyranoside (solute)

Selected solvent (e.g., water, ethanol)

Analytical balance

Thermostatic water bath or heating/cooling system

Magnetic stirrer and stir bars

Calibrated thermometer

Volumetric flasks and pipettes
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Filtration apparatus (e.g., syringe filters)

Vials or test tubes with secure caps

Spatula

Drying oven

Procedure:

Preparation of the Saturated Solution (Isothermal Method):

1. Accurately weigh an excess amount of methyl α-D-glucopyranoside and add it to a known

volume or mass of the solvent in a sealed vial or flask. The excess solid is crucial to

ensure saturation is reached.

2. Place the vial in a thermostatic bath set to the desired temperature.

3. Stir the mixture vigorously using a magnetic stirrer to facilitate dissolution and ensure the

system reaches equilibrium. The time required to reach equilibrium can vary and should

be determined experimentally (typically several hours to days).

4. Continuously monitor the temperature of the solution to ensure it remains constant

throughout the equilibration period.

Sample Withdrawal and Filtration:

1. Once equilibrium is reached (i.e., the concentration of the dissolved solid no longer

changes over time), stop the stirring and allow the undissolved solid to settle.

2. Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-heated or pre-cooled pipette to match the experimental temperature, avoiding the

transfer of any solid particles.

3. Immediately filter the withdrawn sample using a syringe filter that is also at the

experimental temperature to remove any remaining undissolved microparticles.

Quantification of the Dissolved Solute:
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1. Accurately weigh an empty, dry container.

2. Transfer the filtered, saturated solution to the pre-weighed container and weigh it again to

determine the mass of the solution.

3. Evaporate the solvent from the solution using a suitable method, such as a drying oven at

a temperature that will not degrade the solute.

4. Once the solvent is completely removed, weigh the container with the dried solute.

5. The mass of the dissolved solute is the final mass of the container and solute minus the

initial mass of the empty container.

Calculation of Solubility:

1. Calculate the solubility in the desired units (e.g., g/100 mL, g/100 g, mol/L) using the mass

of the dissolved solute and the initial volume or mass of the solvent used.

Experimental Workflow
The following diagram illustrates the logical steps involved in the experimental determination of

solubility.
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Start: Define Solute, Solvent, and Temperature

Add Excess Solute to a Known Amount of Solvent

Equilibrate at Constant Temperature with Stirring

Check for Equilibrium (e.g., periodic sampling)

Equilibrium Reached?

No

Withdraw and Filter a Sample of the Supernatant

Yes

Quantify the Amount of Dissolved Solute

Calculate Solubility

End: Report Solubility Data

Click to download full resolution via product page

Caption: Workflow for the experimental determination of solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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